6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one
Overview
Description
6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, also known as MMDA, is a psychoactive substance that belongs to the family of phenethylamines. MMDA is structurally similar to MDMA (3,4-methylenedioxymethamphetamine), a well-known recreational drug, but it has a different pharmacological profile. MMDA has been studied for its potential therapeutic applications, particularly in the field of psychiatry.
Scientific Research Applications
Chemical Structure Analysis and Differentiation
6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one can be differentiated from its isomeric compounds through proton magnetic resonance. The presence of a 6-methoxy group in this compound causes a significant upfield shift in the 1H NMR spectrum, which aids in distinguishing it from isomers with substituents in different positions. This characteristic is particularly useful in elucidating the mechanism of cyclization of related compounds (Waigh, 1980).
Synthesis and Biological Activity
The compound has been used as a precursor in the synthesis of derivatives that exhibit anti-inflammatory and analgesic properties. For instance, the reaction of 6-aryl-2,2-dimethyl-4H-1,3-dioxin-4-ones with 3,3-dialkyl-1-methyl-3,4-dihydroisoquinolines leads to the formation of compounds with potential anti-inflammatory and analgesic effects (Khalturina et al., 2010).
Alkaloid Isolation
As a major alkaloid, it has been isolated from Hammada scoparia leaves and characterized using NMR spectroscopy and X-ray crystallographic techniques. This highlights its natural occurrence and significance in the study of plant-derived alkaloids (Jarraya et al., 2008).
Anticancer Research
Research into dihydroisoquinolinone-based compounds, resembling the core structure of this compound, has shown promising in vitro antiproliferative activities against cancer cell lines. These compounds, including their carbonyl-linked derivatives, have been evaluated for their potential as microtubule disruptors, with some exhibiting significant anticancer activities (Leese et al., 2014).
Methodological Contributions to Chemistry
The compound has also contributed to the development of new synthetic methodologies, particularly in the construction of the 3,4-dihydroisoquinolinone skeleton, a key structure in isoquinoline alkaloids. This includes innovative preparation methods starting from precursors such as methyl 2-(3-methoxy-3-oxopropyl)benzoate, demonstrating its role in advancing synthetic chemistry practices (Mujde et al., 2011).
properties
IUPAC Name |
6-methoxy-3,3-dimethyl-2,4-dihydroisoquinolin-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-12(2)7-8-6-9(15-3)4-5-10(8)11(14)13-12/h4-6H,7H2,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCBQTOCVNSEJQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C=CC(=C2)OC)C(=O)N1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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